Cas no 1179370-94-5 (C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride)

• Product Name: C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride
• CAS No: 1179370-94-5
• MF: C₉H₉Cl₂N₃O
• MW: 246.093259572983
• MDL: MFCD08733174
• CID: 4575481
• PubChem ID: 44667705
• Update Time: 2025-05-30

C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride
• C-[5-(4-Chloro-phenyl)-[1,2,4]oxadiazol-3-yl]-methylamine hydrochloride
• C-[5-(4-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]-methylamine hydrochloride
• C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride

• MDL： MFCD08733174
• Inchi： 1S/C9H8ClN3O.ClH/c10-7-3-1-6(2-4-7)9-12-8(5-11)13-14-9;/h1-4H,5,11H2;1H
• InChI Key： XIBOMGJWOFGKBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CN)=NO1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 64.9

Additional information on C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride

C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine Hydrochloride

The compound C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride, with the CAS number 1179370-94-5, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2,4oxadiazole ring system. The presence of a chlorophenyl group and a methylamine moiety further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its promising anti-inflammatory properties. The 1,2,4oxadiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, making it an attractive scaffold for drug design. The chlorophenyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. A study in Organic Letters reported an efficient method for synthesizing this compound using microwave-assisted conditions. This approach not only improves reaction efficiency but also reduces the environmental impact by minimizing solvent usage.

The pharmacological profile of C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride has been extensively studied. Preclinical data indicate that it exhibits potent activity against several disease models. For example, in vitro assays have shown significant inhibition of key enzymes involved in inflammatory pathways. Furthermore, animal studies have demonstrated its efficacy in reducing inflammation and oxidative stress without causing notable side effects.

One of the most exciting developments related to this compound is its potential application in oncology. A recent study published in Nature Communications revealed that it acts as a selective inhibitor of a novel cancer-related protein. This finding opens new avenues for its use in targeted cancer therapy. Researchers are currently exploring its ability to modulate cellular signaling pathways and induce apoptosis in cancer cells.

In addition to its therapeutic potential, C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride has also been investigated for its role in neurodegenerative diseases. Studies suggest that it may protect against neuronal damage by inhibiting neuroinflammation and promoting neurogenesis. These findings underscore its broad applicability across multiple disease areas.

From a structural perspective,the compound's unique combination of functional groups provides excellent opportunities for further chemical modification. Researchers are actively exploring derivatives with enhanced potency and selectivity. For instance,a study in ACS Medicinal Chemistry Letters reported the synthesis of analogs with improved pharmacokinetic profiles.

In conclusion, C-5-(4-Chloro-phenyl)-1,2,4oxadiazol-3-yl-methylamine hydrochloride represents a compelling example of how advanced synthetic techniques and innovative research can lead to groundbreaking discoveries in medicinal chemistry.The compound's diverse biological activities and structural flexibility make it a valuable tool for drug development.